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Compound of Interest |

Compound Name: (2-Biphenylyloxy)methanol
CAS No.: 27920-25-8
Cat. No.: B13741614

Get Quote

. J

As a Senior Application Scientist, | emphasize that chemical disposal is not merely a logistical
endpoint, but a critical extension of experimental design. The integrity of your laboratory's
safety systems relies on understanding the mechanistic behavior of the compounds you
handle.

(2-Biphenylyloxy)methanol (CAS 27920-25-8) presents a unique dual-hazard profile that
requires strict operational oversight. Structurally, it is a hemiformal—a hemiacetal formed from
2-phenylphenol and formaldehyde. This guide provides researchers and environmental health
and safety (EHS) professionals with the mechanistic rationale and step-by-step protocols
required to safely manage and dispose of this compound.

Chemical Profiling and Mechanistic Hazards

To design an effective disposal strategy, we must first analyze the compound's inherent
instability and environmental persistence.

o Formaldehyde Release (Inhalation Hazard): Hemiformals exist in a dynamic chemical
equilibrium. Under specific conditions, they undergo hydrolysis to release free formaldehyde,
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a volatile carcinogen. This dissociation is highly sensitive and can be catalyzed by ambient
moisture or extremes in pH (1[1]).

e Aquatic Toxicity (Environmental Hazard): The biphenyl moiety of this molecule is highly
lipophilic. If released into waterways, it resists rapid biodegradation and bioaccumulates,
causing severe and long-lasting aquatic toxicity ().

Quantitative Chemical and Hazard Profile

Property | Hazard Value / Description
Chemical Name (2-Biphenylyloxy)methanol
CAS Number 27920-25-8

Molecular Weight 200.23 g/mol

] Formaldehyde releaser (Toxic/Carcinogen);
Primary Hazards ) o
Aquatic toxicity

Regulated Hazardous Waste (Subpart K
RCRA Status .
eligible)

UN 3077 (Environmentally Hazardous

Transport Classification )
Substance, Solid, N.O.S.)

Mechanistic Degradation Pathway

Understanding the breakdown of (2-Biphenylyloxy)methanol dictates our storage and
disposal parameters. Exposure to water, acids, or bases accelerates its degradation into 2-
phenylphenol and formaldehyde. Therefore, keeping the waste stream anhydrous and pH-
neutral is a critical causality-driven safety measure.
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Hydrolysis pathway of (2-Biphenylyloxy)methanol releasing toxic byproducts.

Laboratory Safety & Handling Protocols

Because of the potential for formaldehyde off-gassing, standard benchtop handling is strictly
prohibited.
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Step-by-Step Handling Methodology:

e Engineering Controls: Conduct all transfers, weighing, and reactions inside a certified
chemical fume hood with a minimum face velocity of 100 fpm.

o PPE Selection: Wear nitrile gloves (double-gloving recommended for extended handling), a
chemically resistant lab coat, and splash goggles.

e Moisture Exclusion: Store the primary container in a cool, dry, well-ventilated secondary
containment cabinet. Purge the headspace with an inert gas (argon or nitrogen) before
sealing to prevent ambient moisture from initiating hydrolysis.

Step-by-Step Disposal Workflows (RCRA
Compliance)

Academic and research institutions should manage this waste under EPA RCRA Subpart K,
which provides specific regulatory frameworks for laboratory clean-outs and hazardous waste
accumulation (2[2]). Never dispose of (2-Biphenylyloxy)methanol down the sanitary sewer.

Waste Segregation and Accumulation Protocol:

o Containerization: Collect waste in a high-density polyethylene (HDPE) or PTFE container.
Ensure the cap is tightly sealed immediately after adding waste to prevent formaldehyde
vapor escape. Do not leave funnels resting in the waste jug.

o Chemical Segregation: Strictly isolate this waste stream from strong acids, strong bases, and
oxidizing agents. Mixing with acids/bases will trigger rapid formaldehyde release, potentially
pressurizing the container.

o Labeling: Affix a hazardous waste label detailing the exact contents: "Waste (2-
Biphenylyloxy)methanol (Formaldehyde Releaser, Aquatic Toxin)."

» Lab Packing: Transfer the sealed containers to the facility's Central Accumulation Area
(CAA). Engage a licensed hazardous waste vendor to lab-pack the containers using inert
absorbent materials (e.g., vermiculite).
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o Final Destruction: The vendor must route the lab pack to a permitted Treatment, Storage,
and Disposal Facility (TSDF) for high-temperature chemical incineration. The incinerator
must be equipped with an afterburner and scrubber to completely destroy the biphenyl rings
(preventing dioxin/furan formation) and neutralize combustion byproducts ().
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RCRA-compliant disposal workflow for (2-Biphenylyloxy)methanol waste streams.
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Emergency Spill Response Protocol

In the event of a localized spill, rapid containment is necessary to prevent both inhalation

exposure and environmental contamination.

Spill Remediation Methodology:

Evacuate and Ventilate: Isolate the spill area. Ensure local exhaust ventilation (fume hoods)
are running at maximum capacity to clear potential formaldehyde vapors.

Absorb (Anhydrously): Cover the spill with a compatible, inert absorbent pad or powder (e.g.,
diatomaceous earth). Do not use water to wash the spill, as this will promote hydrolysis and
create a highly toxic aqueous runoff (3[3]).

Collect: Sweep the absorbent material using non-sparking tools and place it into a vapor-
tight plastic bag or sealable pail.

Decontaminate: Wipe the surface with an alcohol-based solvent (e.g., isopropanol) to
remove residual biphenyls, followed by a mild soap solution. Dispose of all cleaning
materials as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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